Cas no 1804464-40-1 (Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)
Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
-
- Inchi: 1S/C11H11BrClF2NO2/c1-2-18-8(17)3-6-5-16-10(12)9(11(14)15)7(6)4-13/h5,11H,2-4H2,1H3
- InChI Key: MORGBGJHKDUGMF-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C(CCl)=C(C=N1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 284
- XLogP3: 3
- Topological Polar Surface Area: 39.2
Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029052479-1g |
Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate |
1804464-40-1 | 97% | 1g |
$1,579.40 | 2022-04-02 |
Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
Recent Advances in the Synthesis and Applications of Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS: 1804464-40-1)
Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS: 1804464-40-1) is a versatile pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential pharmaceuticals and crop protection agents. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential applications in drug discovery and development.
The structural features of this compound, particularly the presence of bromo, chloromethyl, and difluoromethyl substituents on the pyridine ring, make it a valuable building block for the construction of complex heterocyclic systems. Researchers have exploited these functional groups in nucleophilic substitution reactions, cross-coupling reactions, and other transformations to access a diverse array of derivatives with potential biological activities. Recent synthetic methodologies have emphasized improved yields, reduced byproduct formation, and enhanced scalability to meet the demands of industrial applications.
In medicinal chemistry, this pyridine derivative has shown promise as a precursor for the development of kinase inhibitors and antimicrobial agents. Several research groups have reported its use in the synthesis of compounds targeting specific protein kinases involved in cancer progression. The difluoromethyl group, in particular, has been shown to influence the pharmacokinetic properties of resulting drug candidates, improving their metabolic stability and membrane permeability. Additionally, the chloromethyl moiety provides a convenient handle for further functionalization through nucleophilic displacement reactions.
Recent patent literature reveals growing interest in this compound from pharmaceutical companies, with several applications describing its incorporation into novel therapeutic agents. The agrochemical sector has also recognized its potential, with research focusing on derivatives exhibiting herbicidal and fungicidal activities. The unique combination of halogen and fluorine substituents appears to contribute to enhanced bioactivity and selectivity in these applications.
Analytical characterization of Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate has been thoroughly investigated using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and electronic properties, facilitating rational design of derivatives. Stability studies under various conditions have also been conducted to establish proper handling and storage protocols for this compound.
Looking forward, research directions for this compound include the development of more sustainable synthetic routes, exploration of its use in metal-catalyzed cross-coupling reactions, and further investigation of its biological activities. The growing importance of fluorinated compounds in medicinal chemistry suggests that this pyridine derivative will continue to be a valuable tool for drug discovery efforts. Ongoing studies aim to expand its utility in the synthesis of novel heterocyclic systems with potential applications across multiple therapeutic areas.
1804464-40-1 (Ethyl 2-bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)